Cas no 900295-76-3 (2-ethyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole)

• Product Name: 2-ethyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole
• CAS No: 900295-76-3
• MF: C₂₀H₂₁N₅
• MW: 331.414243459702
• CID: 5424808
• Update Time: 2025-10-23

2-ethyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 7-(2-ethylimidazol-1-yl)-3-phenyl-5-propan-2-ylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 7-(2-ethyl-1H-imidazol-1-yl)-5-(1-methylethyl)-3-phenyl-
• 2-ethyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole

• Inchi： 1S/C20H21N5/c1-4-18-21-10-11-24(18)19-12-17(14(2)3)23-20-16(13-22-25(19)20)15-8-6-5-7-9-15/h5-14H,4H2,1-3H3
• InChI Key： MJXZZZBUGALAIT-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(N1C(CC)=NC=C1)=CC(C(C)C)=N2

Additional information on 2-ethyl-1-3-phenyl-5-(propan-2-yl)pyrazolo1,5-apyrimidin-7-yl-1H-imidazole

Compound CAS No. 900295-76-3: 2-Ethyl-1-(3-Phenyl-5-(Propan-2-Yl)Pyrazolo[1,5-A]Pyrimidin-7-Yl)-1H-Imidazole

The compound with CAS No. 900295-76-3, known as 2-Ethyl-1-(3-Phenyl-5-(Propan-2-Yl)Pyrazolo[1,5-A]Pyrimidin-7-Yl)-1H-Imidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrazolo[1,5-a]pyrimidine core and an imidazole moiety, both of which are known for their versatile reactivity and potential bioactivity. The presence of substituents such as ethyl and propan-2-yl groups further enhances its structural diversity and functional properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting various diseases. The pyrazolo[1,5-a]pyrimidine ring system is a well-known scaffold in medicinal chemistry due to its ability to interact with a wide range of biological targets, including kinases and other enzyme families. The imidazole moiety, on the other hand, contributes to hydrogen bonding capabilities and aromaticity, making it an ideal component for enhancing the molecule's pharmacokinetic properties.

One of the most intriguing aspects of this compound is its ability to exhibit selective binding to specific biological targets. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics simulations, to elucidate the binding modes of this compound with various proteins. These studies have revealed that the 3-phenoxy group plays a critical role in stabilizing interactions within the binding pocket, while the propan-2-y group contributes to hydrophobic interactions.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). The conjugated system formed by the pyrazolo[1,5-a]pyrimidine and imidazole moieties facilitates efficient charge transport, which is essential for high-performance electronic devices.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound on a larger scale. Chemists have developed novel routes that utilize microwave-assisted synthesis and catalytic cross-coupling reactions to construct the complex architecture of this molecule. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

The structural versatility of 2-Ethyl-1-(3-Phenyl-5-(Propan-2-Yl)Pyrazolo[1,5-A]Pyrimidin-7-Yl)-1H-imidazole has also led to its exploration in combinatorial chemistry libraries. By systematically varying substituents on the pyrazolo[1,5-a]pyrimidine and imidazole rings, researchers can generate a vast array of analogs with diverse biological activities. This approach has significantly accelerated the discovery of new drug candidates with improved efficacy and reduced toxicity.

Furthermore, this compound has been subjected to extensive biological evaluations to assess its safety and efficacy. Preclinical studies have demonstrated that it exhibits low toxicity in animal models while showing potent activity against several disease targets. These findings underscore its potential as a lead compound for further drug development.

In conclusion, CAS No. 900295–76–3, or 2-Ethyl–1–(3–Phenyl–5–(Propan–2–Yl)Pyrazolo[1,5–A]Pyrimidin–7–Yl)–1H-imidazole, represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in both therapeutic development and materials innovation.